
1,2-Cyclododecanediol proper disposal
procedures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,2-Cyclododecanediol

CAS No.: 15199-41-4

Cat. No.: B095524

Get Quote

1,2-Cyclododecanediol: Laboratory Disposal & Safety Guide

Executive Summary
1,2-Cyclododecanediol (CAS: 1129-57-3) is a cyclic vicinal diol often used as a synthetic

intermediate or monomer in polymer chemistry.[1][2][3][4][5] While it is not classified as a P-

listed or U-listed acute toxin under US RCRA regulations, its lipophilic nature and high melting

point present specific operational hazards—primarily drain clogging and aquatic toxicity.[1][3][4]

[5]

This guide provides a self-validating disposal protocol based on the Structural Analogue

Principle. In the absence of isomer-specific toxicological data, we apply the safety profiles of its

nearest neighbors (Cyclododecanol and 1,2-Decanediol) to ensure maximum personnel and

environmental protection.[1][3][4][5]

Chemical Profile & Hazard Identification
Note on Data Scarcity: Specific SDS data for the 1,2-isomer is often limited compared to the

linear 1,12-isomer. The data below synthesizes properties from validated structural analogues

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b095524#bc-rfq
https://www.benchchem.com/product/b095524/docs?utm_src=pdf-body#1-2-cyclododecanediol-proper-disposal-procedures
https://www.benchchem.com/product/b095524/docs?utm_src=pdf-body#1-2-cyclododecanediol-proper-disposal-procedures
https://m.chemicalbook.com/ProductChemicalPropertiesCB0240666_EN.htm
https://pubmed.ncbi.nlm.nih.gov/18629618/
https://www.fishersci.com/store/msds?partNumber=AC117611000&countryCode=US&language=en
https://www.rila.org/retail-compliance-center/hazardous-waste-variations-by-state
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB0240666_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC117611000&countryCode=US&language=en
https://www.rila.org/retail-compliance-center/hazardous-waste-variations-by-state
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB0240666_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC117611000&countryCode=US&language=en
https://www.rila.org/retail-compliance-center/hazardous-waste-variations-by-state
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to establish a safety margin.

Property Value / Characteristic Operational Implication

Physical State Solid (Crystalline/Waxy)

Do not pour down drains. Will

solidify and block plumbing.[1]

[3][4][5]

Melting Point ~50–80°C (Isomer dependent)

Requires heating for liquid

transfer; solidifies rapidly on

cooling.[1][3][4][5]

Water Solubility Negligible (<0.1%)

High Bioaccumulation

Potential. Toxic to aquatic life.

[1][3][4][5]

Flash Point >110°C (Estimated)

Combustible, but not

Flammable (Class IIIB).[1][3][4]

[5]

Primary Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H411 (Aquatic Tox.)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

[1][3][4][5]

Pre-Disposal Protocol: The "Phase-Check" System
Before disposal, you must categorize the waste based on its current phase.[1][3][4][5] This

prevents the costly mistake of mixing solid organic waste with liquid solvent waste, which

complicates incineration.[1][3][4][5]

A. Solid Waste (Pure Substance)[1][3][4][5]
Classification: Non-Halogenated Organic Solid.[1][3][4][5]

Container: High-density polyethylene (HDPE) wide-mouth jar or fiber drum with liner.[1][3][4]

[5]

Labeling: "Non-Hazardous Chemical Waste: 1,2-Cyclododecanediol."[1][3][4][5]
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Note: Even if technically "non-hazardous" by RCRA characteristic definition, label as

chemical waste to ensure incineration rather than landfilling.[1][3][4][5]

B. Liquid Waste (In Solution)[1][3][4][5]
Critical Check: Identify the solvent.[1][3][4][5] The solvent dictates the waste stream, not the

diol.[1][3][4][5]

Scenario 1: Dissolved in Acetone/Methanol/Ethanol.[1][4]

Stream: Flammable Non-Halogenated Organic Solvents.[1][3][4][5]

Scenario 2: Dissolved in Dichloromethane (DCM)/Chloroform.

Stream: Halogenated Organic Solvents.[1][3][4][5]

Warning: Do not mix with Scenario 1 waste.

Operational Disposal Workflow
The following decision tree illustrates the logic for segregating 1,2-Cyclododecanediol waste

streams.
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Waste Generation:
1,2-Cyclododecanediol

Determine Physical Phase

Solid / Precipitate

 Dry Solid

Solution / Mother Liquor

 Dissolved

Container: Solid Organic Waste
(Wide-Mouth Drum)

 Bag & Tag

Identify Solvent Base

Halogenated Solvent?
(DCM, Chloroform)

Container: Halogenated Waste
(Red Can/Tag)

 Yes

Container: Flammable Solvents
(Non-Halogenated)

 No (Acetone/EtOH)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 1,2-Cyclododecanediol waste based on physical state

and solvent composition.
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Spill Management (Solid)
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Isolate: Mark the area.[1][2][3][4][5]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1][3][4][5] If dust is visible, use an

N95 dust mask to prevent respiratory irritation.[1][3][4][5]

Sweep: Use a dustpan and brush.[1][3][4][5] Do not use water (this will spread the lipophilic

material and make the floor slippery).[1][3][4][5]

Clean: Wipe the surface with an ethanol-soaked paper towel to solubilize residue, then wash

with soap and water.[1][3][4][5]

Spill Management (Liquid/Solution)
Absorb: Use vermiculite or polypropylene pads.[1][3][4][5]

Ventilate: If the solvent is volatile (e.g., DCM), ensure fume hood is active or evacuate the

immediate area.[1][3][4][5]

Disposal: Place absorbent materials into the solid waste container matching the solvent

class (Halogenated vs. Non-Halogenated).[1][3][4][5]

Regulatory & Environmental Context
US EPA (RCRA): 1,2-Cyclododecanediol is not a listed hazardous waste.[1][3][4][5]

However, under 40 CFR 261.3, mixtures containing listed solvents (F-listed) become

hazardous waste by the "Mixture Rule."[1][3][5]

Ecological Impact: Cyclic aliphatic alcohols are resistant to biodegradation.[1][3][4][5]

Discharge into sewer systems is strictly prohibited under the Clean Water Act due to high

Biological Oxygen Demand (BOD) and potential toxicity to aquatic microorganisms.[1][3][4]

[5]
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[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,2-Decanediol CAS#: 1119-86-4 [m.chemicalbook.com]

2. The impact of aqueous solubility and dose on the pharmacokinetic profiles of resveratrol -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. Hazardous Waste Variations by State Matrix [rila.org]

5. WERCS Studio - Application Error [assets.thermofisher.com]

6. solubilityofthings.com [solubilityofthings.com]

7. researchgate.net [researchgate.net]

8. CAS 931-17-9: 1,2-Cyclohexanediol | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [1,2-Cyclododecanediol proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095524/docs#1-2-cyclododecanediol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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